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Compound of Interest

Compound Name: 3-Chloro-2-methoxyphenol
CAS No.: 77102-92-2

Cat. No.: B1584002

Get Quote

Executive Summary & Chemical Identity[1][2][3][4]

3-Chloro-2-methoxyphenol (commonly referred to as 3-Chloroguaiacol) represents a critical

structural isomer in the chlorophenol family. Unlike its para-substituted analog (4-
chloroguaiacol), which forms readily during electrophilic aromatic substitution, the 3-chloro
isomer requires specific synthetic control to overcome steric and electronic directing effects.[1]

This compound serves as a vital intermediate in the synthesis of vanilloid-based
pharmaceuticals and is a primary analyte in environmental toxicology, serving as a specific
marker for pulp bleaching effluents and water disinfection byproducts.[1]

Core Physicochemical Data[1]
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Property Value Technical Note

Phenol is C1; Methoxy is C2;

IUPAC Name 3-Chloro-2-methoxyphenol o
Chlorine is C3.
_ Distinct from 4-chloroguaiacol
Common Name 3-Chloroguaiacol
(CAS 16766-30-6).
Note: Often confused with
CAS Number 77102-92-2 generic chloroguaiacol
mixtures.
Molecular Formula C7H+CIO2
_ Monoisotopic Mass: 158.0135
Molecular Weight 158.58 g/mol
Da
Physical State Crystalline Solid / Oil MP: ~31-33 °C; BP: ~235 °C

Slightly more acidic than
Acidity (pKa) ~8.5 guaiacol (pKa 9.[2][3]98) due

to inductive (-1) effect of CI.

Moderate lipophilicity; suitable

LogP 24
for CNS drug scaffolds.

Synthetic Pathways & Regioselectivity[1]
The "Orthogonal" Challenge

Synthesizing 3-chloro-2-methoxyphenol presents a classic organic chemistry challenge:
Regioselectivity.

e Direct Chlorination (The Trap): Treating guaiacol (2-methoxyphenol) with

or

predominantly yields 4-chloroguaiacol and 5-chloroguaiacol. The hydroxyl (-OH) and
methoxy (-OMe) groups are ortho/para directors. The position para to the strong -OH donor
(C4) is most activated. The C3 position (between OH and OMe) is sterically crowded and
electronically less favored.
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e The Solution (Sandmeyer Route): To force the chlorine into the C3 position, one must utilize
a pathway that is independent of electrophilic aromatic substitution rules, such as the
Sandmeyer reaction starting from a nitrogen-containing precursor.[1]

Validated Synthetic Workflow

Guaiacol Precursor:
(2-Methoxyphenol) 3-Amino-2-methoxyphenol

Electrophilic Subst. Amine Activation

Direct Chlorination Step 1: Diazotization
(Cl2 / SO2CI2) (NaNO2, HCI, 0°C)

Steric/Electronic Control

: Major Products: :
| 4-Chloro & 5-Chloroguaiacol |
: (Undesired Isomers) !

Intermediate:
Diazonium Salt

Radical-Nucleophilic Subst.

Step 2: Sandmeyer Reaction

(CuCl, HCI, Heat)

High Regioselectivity

Target:

3-Chloro-2-methoxyphenol

Click to download full resolution via product page

Figure 1: Mechanistic divergence between direct chlorination (yielding incorrect isomers) and
the amino-precursor route required to isolate high-purity 3-chloro-2-methoxyphenol.

Analytical Validation Protocols

In drug development, distinguishing the 3-chloro isomer from the 4-chloro impurity is non-
negotiable. The following protocols provide self-validating confirmation of identity.
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Protocol A: GC-MS with TMS Derivatization

Chlorophenols are polar and prone to peak tailing/adsorption in GC liners. Silylation is required
for robust quantification.

Reagents:

o BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

e Solvent: Anhydrous Pyridine or Ethyl Acetate.

Step-by-Step Methodology:

o Sample Prep: Dissolve 1 mg of 3-chloro-2-methoxyphenol in 1 mL of Ethyl Acetate.
 Derivatization: Add 100 pL of BSTFA (+1% TMCS).

¢ Incubation: Seal vial and heat at 60°C for 30 minutes. Causality: Heat ensures complete
conversion of the sterically hindered phenol group to the trimethylsilyl (TMS) ether.

e Injection: Inject 1 pL into GC-MS (Split 1:50).
 Validation Criteria:
o Parent lon Shift: The molecular ion (

) must shift from 158 (native) to 230 (TMS-derivative,
).
o Isotope Pattern: Observe the characteristic Chlorine isotope cluster (
and
in a 3:1 ratio).

o Retention Time: The 3-chloro isomer (ortho-substituted) typically elutes earlier than the 4-
chloro isomer due to the "ortho effect" (intramolecular shielding reducing polarity).

Protocol B: 1H-NMR Structural Confirmation
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NMR is the definitive method to rule out the 4-chloro isomer.

e Solvent:
[1]
o Key Diagnostic Signals:

o 3-Chloro Isomer (Target): The aromatic region will show a specific ABC pattern (or AMX
depending on field strength) for the three adjacent protons (H4, H5, H6).[1]

o 4-Chloro Isomer (Impurity): Shows an ABX pattern with a large para coupling constant,
which is absent in the 3-chloro isomer.

o Methoxy Peak: Singlet at ~3.9 ppm.

Pharmaceutical & Environmental Utility[1]
Drug Development Scaffold

3-Chloro-2-methoxyphenol acts as a "privileged scaffold” in medicinal chemistry. The chlorine
atom at the C3 position provides:

o Metabolic Blocking: It blocks the metabolically labile position ortho to the methoxy group,
potentially increasing the half-life (

) of the drug candidate.

 Lipophilicity Modulation: The chlorine increases

by approximately 0.7 units compared to guaiacol, enhancing blood-brain barrier (BBB)
penetration for CNS targets.

Environmental Marker

In environmental science, this molecule is a specific indicator of anthropogenic chlorination.[1]

e Source: It is not naturally occurring. It forms when lignin (wood pulp) containing guaiacyl
units interacts with chlorine bleaching agents.
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« Detection: Its presence in water samples serves as a forensic marker for paper mill effluent
contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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